4-chloro-5-(2-fluoroethyl)-5H-pyrrolo[3,2-d]pyrimidine

• Molecular Formula: C8H7ClFN3
• Molecular Weight: 199.61 g/mol
• IUPAC Name: 4-chloro-5-(2-fluoroethyl)pyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C8H7ClFN3/c9-8-7-6(11-5-12-8)1-3-13(7)4-2-10/h1,3,5H,2,4H2
• InChI Key: KAUAJVHZJRSKEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C2=C1N=CN=C2Cl)CCF

Description

4-chloro-5-(2-fluoroethyl)-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C8H7ClFN3 and its molecular weight is 199.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (100 mg) in N,N-dimethylformamide (0.6 mL) was added cesium carbonate (281 mg) under ice-cooling, and the mixture was stirred while warming to room temperature for 15 min. To the reaction mixture was added 1-bromo-2-fluoroethane (124 mg), and the mixture was stirred at room temperature for 5 hrs. The reaction mixture was diluted with water (20 mL) and extracted with ethyl acetate (20 mL×3). The organic layer washed with saturated brine (20 mL×3) and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was subjected to silica gel column chromatography (silica gel, eluent:hexane/ethyl acetate=90/10→40/10). The object fraction was concentrated under reduced pressure and dried to give the title compound (110 mg) as a colorless transparent oil.